Cas no 1240567-70-7 ((2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine)

• Product Name: (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine
• CAS No: 1240567-70-7
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 4690153
• Update Time: 2025-11-02

(2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine
• N-(4-Isobutylbenzyl)-2-methylpropan-1-amine

• Inchi： 1S/C15H25N/c1-12(2)9-14-5-7-15(8-6-14)11-16-10-13(3)4/h5-8,12-13,16H,9-11H2,1-4H3
• InChI Key： SBDCZTIAXOOPJF-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)CC(C)C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 166
• Topological Polar Surface Area: 12

Additional information on (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine

Comprehensive Guide to (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine (CAS No. 1240567-70-7)

(2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine, with the CAS number 1240567-70-7, is a specialized organic compound that has garnered attention in various research and industrial applications. This compound, often referred to in scientific literature due to its unique structure, belongs to the class of amine derivatives, which are widely studied for their versatility in chemical synthesis and material science. The presence of both 2-methylpropyl and phenylmethyl groups in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel organic intermediates.

The molecular formula of (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine reflects its branched alkyl and aromatic components, which influence its solubility, reactivity, and potential applications. In recent years, the demand for custom amine compounds has increased, particularly in the pharmaceutical and agrochemical sectors, where such molecules serve as key building blocks. This compound’s CAS 1240567-70-7 identifier ensures precise identification in regulatory and commercial contexts, a critical factor for laboratories and manufacturers.

One of the trending topics in chemistry today is the development of sustainable synthetic methods, and (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine fits into this narrative. Researchers are investigating its role in green chemistry applications, such as catalytic processes that minimize waste. Additionally, its potential use in high-performance materials, like polymers or coatings, aligns with the growing focus on advanced material innovation. These aspects make it a relevant compound for industries aiming to reduce environmental impact while maintaining efficiency.

From a commercial perspective, CAS 1240567-70-7 is often sought after by suppliers specializing in fine chemicals and research reagents. The compound’s niche applications, such as in the synthesis of specialty surfactants or ligands for catalysis, contribute to its market value. Analysts note that the global demand for tailor-made amines is rising, driven by innovations in drug discovery and material science. This trend underscores the importance of reliable sourcing and quality control for (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine.

In laboratory settings, handling (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine requires standard safety protocols for organic compounds, including proper ventilation and personal protective equipment. While it is not classified as hazardous under typical conditions, its storage and handling guidelines emphasize stability and compatibility with other chemicals. Researchers frequently inquire about its spectroscopic data (e.g., NMR, IR) and physical properties (e.g., melting point, solubility), which are essential for experimental design and reproducibility.

The future prospects for CAS 1240567-70-7 are tied to advancements in organic synthesis and functional materials. As industries explore greener alternatives and smarter manufacturing processes, compounds like (2-Methylpropyl)({[4-(2-methylpropyl)phenyl]methyl})amine will likely play a pivotal role. Its adaptability in diverse chemical reactions positions it as a valuable asset for both academic and industrial research, ensuring its relevance in the evolving landscape of chemical innovation.